Cas no 1361553-89-0 (6-(3,4,5-Trichlorophenyl)nicotinic acid)

6-(3,4,5-Trichlorophenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 3,4,5-trichlorophenyl group at the 6-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. The presence of multiple chlorine atoms enhances its lipophilicity and stability, making it a valuable intermediate for synthesizing more complex molecules. Its well-defined aromatic and carboxylic acid functionalities allow for further derivatization, enabling applications in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Its structural features make it particularly useful for studying structure-activity relationships in drug discovery.
6-(3,4,5-Trichlorophenyl)nicotinic acid structure
1361553-89-0 structure
Product Name:6-(3,4,5-Trichlorophenyl)nicotinic acid
CAS No:1361553-89-0
MF:C12H6Cl3NO2
MW:302.540540218353
CID:4793731
Update Time:2025-06-07

6-(3,4,5-Trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(3,4,5-Trichlorophenyl)nicotinic acid
    • Inchi: 1S/C12H6Cl3NO2/c13-8-3-7(4-9(14)11(8)15)10-2-1-6(5-16-10)12(17)18/h1-5H,(H,17,18)
    • InChI Key: FDAOCXCPOQDQCQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=CC(C(=O)O)=CN=1)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • XLogP3: 3.9
  • Topological Polar Surface Area: 50.2

6-(3,4,5-Trichlorophenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030608-250mg
6-(3,4,5-Trichlorophenyl)nicotinic acid
1361553-89-0 97%
250mg
475.20 USD 2021-05-31
Alichem
A013030608-500mg
6-(3,4,5-Trichlorophenyl)nicotinic acid
1361553-89-0 97%
500mg
798.70 USD 2021-05-31
Alichem
A013030608-1g
6-(3,4,5-Trichlorophenyl)nicotinic acid
1361553-89-0 97%
1g
1,564.50 USD 2021-05-31
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